Cas no 2260670-09-3 (16:0 3-deoxy-C1P)

• Product Name: 16:0 3-deoxy-C1P
• CAS No: 2260670-09-3
• MF: C₃₄H₇₁N₂O₅P
• MW: 618.91
• CID: 4763893
• Update Time: 2025-07-01

16:0 3-deoxy-C1P Chemical and Physical Properties

Names and Identifiers

• Hexadecanamide, N-[(1R,3E)-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-, ammonium salt (1:1)
• 16:0 3-deoxy-C1P

• Inchi： 1S/C34H68NO5P.H3N/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-33(32-40-41(37,38)39)35-34(36)31-29-27-25-23-21-18-16-14-12-10-8-6-4-2;/h26,28,33H,3-25,27,29-32H2,1-2H3,(H,35,36)(H2,37,38,39);1H3/b28-26+;/t33-;/m1./s1
• InChI Key： GJZWKMSUXAGKMH-CARKWVRUSA-N
• SMILES： [C@H](COP(O)(O)=O)(C/C=C/CCCCCCCCCCCCC)NC(=O)CCCCCCCCCCCCCCC.N

16:0 3-deoxy-C1P Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 16:0 3-deoxy-C1P

Recent Advances in the Study of 16:0 3-deoxy-C1P and Its Implications in Chemical Biology and Medicine

The compound 16:0 3-deoxy-C1P (Chemical Abstracts Service Registry Number: 2260670-09-3) has recently emerged as a focal point in chemical biology and medicinal research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, highlighting its biochemical significance, mechanisms of action, and implications for drug development.

Recent studies have elucidated the role of 16:0 3-deoxy-C1P as a bioactive sphingolipid metabolite. Unlike its phosphorylated counterpart, ceramide-1-phosphate (C1P), this deoxy variant lacks a hydroxyl group at the C1 position, which confers distinct chemical and biological properties. Research indicates that 16:0 3-deoxy-C1P modulates key cellular pathways, including inflammation and apoptosis, making it a promising candidate for targeting metabolic and inflammatory disorders.

Advanced analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), have been employed to quantify 16:0 3-deoxy-C1P in biological matrices. These methods have revealed its presence in various tissues, suggesting a ubiquitous role in lipid signaling. Furthermore, in vitro and in vivo experiments demonstrate that 16:0 3-deoxy-C1P exhibits selective inhibition of sphingosine kinase 1 (SPHK1), a critical enzyme in the sphingolipid rheostat, thereby influencing cell survival and proliferation.

One of the most compelling findings is the potential of 16:0 3-deoxy-C1P as an anti-inflammatory agent. Preclinical models of rheumatoid arthritis and inflammatory bowel disease have shown that administration of this compound reduces pro-inflammatory cytokine production and attenuates tissue damage. These effects are mediated through the suppression of NF-κB signaling, a pathway central to inflammatory responses.

In addition to its anti-inflammatory properties, 16:0 3-deoxy-C1P has been investigated for its role in cancer biology. Preliminary data suggest that it induces apoptosis in certain cancer cell lines, particularly those resistant to conventional therapies. This effect appears to be linked to the compound's ability to disrupt mitochondrial membrane potential and activate caspase-dependent apoptotic pathways.

Despite these promising findings, challenges remain in the clinical translation of 16:0 3-deoxy-C1P. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and pharmacodynamic studies. Current research is focused on structural optimization to enhance its therapeutic index and reduce toxicity.

In conclusion, 16:0 3-deoxy-C1P represents a novel and versatile molecule in the realm of chemical biology and medicine. Its dual role in modulating inflammation and apoptosis positions it as a potential therapeutic agent for a range of diseases. Ongoing research aims to unravel its full mechanistic repertoire and explore its clinical applicability, paving the way for future drug development initiatives.